molecular formula C15H27ClOSi B14270973 Silane,[[(1S,3Z)-3-(2-chloroethylidene)-4-methylenecyclohexyl]oxy](1,1-dimethylethyl)dimethyl-

Silane,[[(1S,3Z)-3-(2-chloroethylidene)-4-methylenecyclohexyl]oxy](1,1-dimethylethyl)dimethyl-

Cat. No.: B14270973
M. Wt: 286.91 g/mol
InChI Key: UYHCPQVSPALRGX-XXYUJHKVSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Silane,[(1S,3Z)-3-(2-chloroethylidene)-4-methylenecyclohexyl]oxydimethyl- is a complex organosilicon compound. Organosilicon compounds are widely used in various industries due to their unique properties, such as thermal stability, flexibility, and resistance to weathering.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Silane,[(1S,3Z)-3-(2-chloroethylidene)-4-methylenecyclohexyl]oxydimethyl- typically involves the reaction of a chlorinated cyclohexyl compound with a silane reagent under controlled conditions. The reaction may require a catalyst and specific temperature and pressure conditions to ensure the desired product is obtained.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactions using specialized equipment to handle the reagents and conditions safely. The process may include steps such as purification and quality control to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

Silane,[(1S,3Z)-3-(2-chloroethylidene)-4-methylenecyclohexyl]oxydimethyl- can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form different products, depending on the reagents and conditions used.

    Reduction: Reduction reactions can modify the compound’s structure and properties.

    Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The conditions for these reactions can vary widely, including temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different siloxane compounds, while substitution reactions can produce a variety of derivatives.

Scientific Research Applications

Chemistry

In chemistry, Silane,[(1S,3Z)-3-(2-chloroethylidene)-4-methylenecyclohexyl]oxydimethyl- is used as a reagent in various synthetic processes. Its unique structure allows it to participate in reactions that form new bonds and create complex molecules.

Biology

In biological research, this compound may be used to study the effects of organosilicon compounds on biological systems

Medicine

In medicine, organosilicon compounds are explored for their potential therapeutic properties. Silane,[(1S,3Z)-3-(2-chloroethylidene)-4-methylenecyclohexyl]oxydimethyl- may be investigated for its ability to interact with biological targets and pathways, leading to potential new treatments for various diseases.

Industry

In industry, this compound can be used in the production of materials with specific properties, such as coatings, adhesives, and sealants. Its thermal stability and resistance to weathering make it valuable in applications requiring durable materials.

Mechanism of Action

The mechanism of action of Silane,[(1S,3Z)-3-(2-chloroethylidene)-4-methylenecyclohexyl]oxydimethyl- involves its interaction with molecular targets such as enzymes, receptors, and other biomolecules. These interactions can lead to changes in cellular processes and pathways, resulting in various biological effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other organosilicon compounds with different functional groups and structures. Examples include:

  • Silane, trimethyl-
  • Silane, triethyl-
  • Silane, triphenyl-

Uniqueness

Silane,[(1S,3Z)-3-(2-chloroethylidene)-4-methylenecyclohexyl]oxydimethyl- is unique due to its specific structure, which imparts distinct chemical and physical properties. Its combination of a cyclohexyl group with a silane moiety allows it to participate in a wide range of reactions and applications.

Properties

Molecular Formula

C15H27ClOSi

Molecular Weight

286.91 g/mol

IUPAC Name

tert-butyl-[(1S,3Z)-3-(2-chloroethylidene)-4-methylidenecyclohexyl]oxy-dimethylsilane

InChI

InChI=1S/C15H27ClOSi/c1-12-7-8-14(11-13(12)9-10-16)17-18(5,6)15(2,3)4/h9,14H,1,7-8,10-11H2,2-6H3/b13-9-/t14-/m0/s1

InChI Key

UYHCPQVSPALRGX-XXYUJHKVSA-N

Isomeric SMILES

CC(C)(C)[Si](C)(C)O[C@H]1CCC(=C)/C(=C\CCl)/C1

Canonical SMILES

CC(C)(C)[Si](C)(C)OC1CCC(=C)C(=CCCl)C1

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.